Cas no 138900-80-8 (1H-Pyrrole, 3,4-bis(phenylethynyl)-)

• Product Name: 1H-Pyrrole, 3,4-bis(phenylethynyl)-
• CAS No: 138900-80-8
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 1256407
• Update Time: 2024-08-04

1H-Pyrrole, 3,4-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3,4-bis(phenylethynyl)-
• 1H-Pyrrole, 3,4-bis(2-phenylethynyl)-

• Inchi： 1S/C20H13N/c1-3-7-17(8-4-1)11-13-19-15-21-16-20(19)14-12-18-9-5-2-6-10-18/h1-10,15-16,21H
• InChI Key： YXGLYTIGSSCVQJ-UHFFFAOYSA-N
• SMILES： N1C=C(C#CC2=CC=CC=C2)C(C#CC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 267.10489

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 494.0±30.0 °C(Predicted)
• PSA: 15.79
• pka: 15.80±0.50(Predicted)